Cas no 860610-90-8 (2-(4-Pentylcyclohexyl)-5-{[(2,4,6-trimethylphenyl)methyl]sulfanyl}-1,3,4-oxadiazole)

• Product Name: 2-(4-Pentylcyclohexyl)-5-{[(2,4,6-trimethylphenyl)methyl]sulfanyl}-1,3,4-oxadiazole
• CAS No: 860610-90-8
• MF: C₂₃H₃₄N₂OS
• MW: 386.593864917755
• CID: 5717510
• PubChem ID: 2766117
• Update Time: 2025-06-20

2-(4-Pentylcyclohexyl)-5-{[(2,4,6-trimethylphenyl)methyl]sulfanyl}-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-[(mesitylmethyl)sulfanyl]-5-(4-pentylcyclohexyl)-1,3,4-oxadiazole
• 860610-90-8
• 10T-0281
• 2-(4-pentylcyclohexyl)-5-[(2,4,6-trimethylphenyl)methylsulfanyl]-1,3,4-oxadiazole
• AKOS005076423
• 2-(4-pentylcyclohexyl)-5-{[(2,4,6-trimethylphenyl)methyl]sulfanyl}-1,3,4-oxadiazole
• 2-(4-Pentylcyclohexyl)-5-{[(2,4,6-trimethylphenyl)methyl]sulfanyl}-1,3,4-oxadiazole

• Inchi： 1S/C23H34N2OS/c1-5-6-7-8-19-9-11-20(12-10-19)22-24-25-23(26-22)27-15-21-17(3)13-16(2)14-18(21)4/h13-14,19-20H,5-12,15H2,1-4H3
• InChI Key： JFJNDBMPZJUWKO-UHFFFAOYSA-N
• SMILES： S(CC1C(C)=CC(C)=CC=1C)C1=NN=C(C2CCC(CCCCC)CC2)O1

Computed Properties

• Exact Mass: 386.23918489g/mol
• Monoisotopic Mass: 386.23918489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 64.2Ų

Additional information on 2-(4-Pentylcyclohexyl)-5-{[(2,4,6-trimethylphenyl)methyl]sulfanyl}-1,3,4-oxadiazole

Introduction to 2-(4-Pentylcyclohexyl)-5-{[(2,4,6-trimethylphenyl)methyl]sulfanyl}-1,3,4-oxadiazole (CAS No. 860610-90-8) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(4-Pentylcyclohexyl)-5-{[(2,4,6-trimethylphenyl)methyl]sulfanyl}-1,3,4-oxadiazole, identified by the chemical identifier CAS No. 860610-90-8, is a structurally complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique pharmacophoric features and potential therapeutic applications. This compound belongs to the oxadiazole class of heterocycles, which are well-documented for their broad spectrum of biological activities. The presence of a 4-pentylcyclohexyl side chain and a 2,4,6-trimethylphenylmethylsulfanyl substituent in its molecular framework imparts distinct physicochemical properties that make it a promising candidate for further investigation.

The molecular architecture of this compound is particularly noteworthy, as it combines a rigid cyclohexane ring with a bulky aromatic sulfanyl group. This structural design not only enhances solubility and bioavailability but also facilitates interactions with biological targets. The oxadiazole core is known for its stability and ability to engage in hydrogen bonding, making it an ideal scaffold for drug development. Recent studies have highlighted the importance of oxadiazole derivatives in modulating various biological pathways, including inflammation, apoptosis, and enzyme inhibition.

In the realm of medicinal chemistry, the synthesis and optimization of this compound have been influenced by advancements in computational chemistry and high-throughput screening techniques. These methodologies have enabled researchers to rapidly evaluate the efficacy of different analogs, leading to the identification of novel lead compounds. For instance, computational modeling has suggested that the 2-(4-pentylcyclohexyl) moiety can enhance binding affinity to specific protein targets by optimizing van der Waals interactions and hydrophobic effects. Similarly, the 2,4,6-trimethylphenylmethylsulfanyl group has been shown to improve metabolic stability and reduce off-target effects.

Recent preclinical studies have demonstrated the potential of this compound as an inhibitor of certain kinases implicated in cancer progression. The mechanism of action involves disruption of signaling pathways that are critical for tumor growth and survival. Specifically, the sulfanyl group has been found to modulate the activity of tyrosine kinases by competing with ATP binding or altering enzyme conformation. This mode of action aligns with current trends in oncology research, where kinase inhibitors are among the most successful classes of anticancer agents.

The synthetic pathway for CAS No 860610-90-8 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include cyclization reactions to form the oxadiazole ring and alkylation or sulfonylation processes to introduce the side chains. Advances in green chemistry have also influenced synthetic strategies, with researchers exploring solvent-free reactions and catalytic methods to minimize environmental impact.

Beyond its applications in oncology, this compound has shown promise in treating neurological disorders. The binding affinity of oxadiazole derivatives for neurotransmitter receptors has been extensively studied. In particular, the structural features of this molecule may allow it to interact with serotonin receptors (5-HT receptors), which are involved in mood regulation and cognitive function. Preliminary data suggest that it may have anxiolytic properties without causing sedation—a significant advantage over existing treatments.

The pharmacokinetic profile of 2-(4-pentylcyclohexyl)-5-{[(2,4,6-trimethylphenyl)methyl]sulfanyl}-1,3,4-oxadiazole is another area of active investigation. Studies using animal models have revealed that it exhibits moderate oral bioavailability and prolonged half-life due to efficient absorption from the gastrointestinal tract and metabolic stability. These findings are crucial for drug development pipelines as they indicate potential for once-daily dosing regimens.

In conclusion,CAS No 860610-90-8 represents a structurally intriguing compound with significant therapeutic potential across multiple disease areas. Its unique combination of pharmacophoric elements—such as the cyclohexyl side chain and sulfanyl group—makes it a valuable scaffold for medicinal chemists seeking novel drug candidates. As research continues to uncover new biological functions associated with oxadiazole derivatives,this molecule will undoubtedly play an important role in future therapeutic strategies, particularly in oncology and neurology where unmet medical needs remain high.